2-[(2,4-Dichlorophenyl)methyl]-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione

• CAS RN: 876901-97-2
• Molecular Formula: C17H15Cl2N5O2
• Molecular Weight: 392.24
• IUPAC Name: 2-[(2,4-dichlorophenyl)methyl]-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H15Cl2N5O2/c1-9-7-23-13-14(20-16(23)21(9)2)22(3)17(26)24(15(13)25)8-10-4-5-11(18)6-12(10)19/h4-7H,8H2,1-3H3
• InChI Key: NTSXTXUBXJEYER-UHFFFAOYSA-N
• SMILES: CC1=CN2C3=C(N=C2N1C)N(C(=O)N(C3=O)CC4=C(C=C(C=C4)Cl)Cl)C
• solubility: not available

Description

The compound “2-[(2,4-Dichlorophenyl)methyl]-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione” is an imidazole derivative. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties.

Synthesis Analysis

Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. There are different examples of commercially available drugs in the market which contain 1, 3-diazole ring.

Molecular Structure Analysis

The molecular structure of imidazole derivatives is characterized by a five-membered heterocyclic ring that contains two nitrogen atoms. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities. There are different synthetic routes for imidazole and their derived products.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazole derivatives vary. Generally, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse and depends on the specific derivative. For example, some imidazole derivatives act as neuroprotectants and prevent neuronal cell death induced by PI3-kinase pathway.

Safety and Hazards

The safety and hazards of imidazole derivatives depend on the specific derivative and its intended use. It’s important to refer to the specific safety data sheet (SDS) for each derivative for detailed information.

Future Directions

The future directions in the research and development of imidazole derivatives are promising. Given their broad range of biological activities, there is a great interest in developing new imidazole-based drugs to address various health problems.